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Compound of Interest

Compound Name: 2,3,5-Triglycidyl-4-aminophenol

Cat. No.: B1260475

Essential Safety and Handling Protocol: 2,3,5-
Triglycidyl-4-aminophenol

This document provides immediate, essential guidance for the safe handling, use, and disposal
of 2,3,5-Triglycidyl-4-aminophenol (TGPAP), a trifunctional epoxy resin. Adherence to these
procedures is critical to mitigate health risks and ensure laboratory safety.

Hazard Summary and Quantitative Data

2,3,5-Triglycidyl-4-aminophenol is a hazardous substance that requires stringent safety
controls. The primary risks include acute toxicity, skin sensitization, and potential long-term
health effects. It is also environmentally hazardous.

Table 1: GHS Hazard Classification for 2,3,5-Triglycidyl-4-aminophenol
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Hazard Class Category Hazard Statement Pictogram

H302: Harmful if

Acute Toxicity, Oral Category 4 GHSO07
swallowed.[1]
Acute Toxicity, H332: Harmful if
) Category 4 ) GHSO07
Inhalation inhaled.[1]

H317: May cause an
Skin Sensitization Category 1 allergic skin reaction. GHSO07

[2]

H341: Suspected of
Category 2 causing genetic GHSO08
defects.[1][3][4][5]

Germ Cell
Mutagenicity

H373: May cause

Specific Target Organ damage to organs
Toxicity (Repeated Category 2 (Kidney) through GHSO08
Exposure) prolonged or repeated

exposure.

Hazardous to the )
) ) H400: Very toxic to
Aquatic Environment, Category 1 o GHS09
aquatic life.
Short-term

H410: Very toxic to
aquatic life with long

lasting effects.[3][4][5]
[6]

Hazardous to the
Aquatic Environment, Category 1

Long-term

Personal Protective Equipment (PPE) Requirements

The use of appropriate PPE is mandatory to prevent exposure. The following equipment must
be worn at all times when handling this chemical.

Table 2: Required Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://store.sangon.com/productImage/SDS/A600048/A600048_EN_S.pdf
https://store.sangon.com/productImage/SDS/A600048/A600048_EN_S.pdf
https://www.spectrumchemical.com/media/sds/A2305_AGHS.pdf
https://store.sangon.com/productImage/SDS/A600048/A600048_EN_S.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/4-Aminophenol%20cas123-30-8%20SDS.pdf
https://www.carlroth.com/medias/SDB-0950-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzc1MjF8YXBwbGljYXRpb24vcGRmfGFESXdMMmcwTVM4NU1UZzBOamcwTkRjME16azRMMU5FUWw4d09UVXdYMGRDWDBWT0xuQmtaZ3w5MGRmY2U2Mjc4YzRiMmU0ZmUyN2FlM2JlYzQ3ZGJhZDJkMmE1OWQzMGVkMDdkMjdlZjI3ZmE1ZTI3MjAxY2Vk
https://dept.harpercollege.edu/chemistry/sds/4-aminophenol.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/4-Aminophenol%20cas123-30-8%20SDS.pdf
https://www.carlroth.com/medias/SDB-0950-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzc1MjF8YXBwbGljYXRpb24vcGRmfGFESXdMMmcwTVM4NU1UZzBOamcwTkRjME16azRMMU5FUWw4d09UVXdYMGRDWDBWT0xuQmtaZ3w5MGRmY2U2Mjc4YzRiMmU0ZmUyN2FlM2JlYzQ3ZGJhZDJkMmE1OWQzMGVkMDdkMjdlZjI3ZmE1ZTI3MjAxY2Vk
https://dept.harpercollege.edu/chemistry/sds/4-aminophenol.pdf
https://www.fishersci.com/store/msds?partNumber=AC104272500&productDescription=4-AMINOPHENOL+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part Equipment Standard/Specification
Chemical-resistant gloves )
o Inspect gloves prior to use.[7]
(e.g., Nitrile or Neoprene). i ) )
Hands o Change immediately if
Double-gloving is )
contaminated.[7]
recommended.
Wear a face shield over
Tightly fitting chemical splash goggles during procedures
Eyes/Face ) S )
goggles.[1][8] with a high risk of splashing.[7]
[8]
] ] Must be fully buttoned.[7]
Chemical-resistant laboratory ) ] ]
Body Consider a chemical-resistant

coat or coveralls.

apron for mixing or loading.[8]

Respiratory

A NIOSH-approved respirator
is required if dust or aerosols
may be generated or if
engineering controls are

insufficient.

Work must be conducted in a
certified chemical fume hood

or a well-ventilated area.[1][2]

[6]

Feet

Closed-toe, closed-heel shoes
made of a non-porous

material.

Pant legs must be worn

outside of footwear.[9]

Operational and Disposal Plan: Step-by-Step

Protocol

This protocol outlines the essential steps for safely handling 2,3,5-Triglycidyl-4-aminophenol

from receipt to disposal.

I. Pre-Handling Preparations

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2,3,5-Triglycidyl-4-aminophenol.[1][6]
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Obtain Special Instructions: Ensure all specific instructions and safety precautions are
understood before handling.[1][5][6]

Verify Engineering Controls: Confirm that the chemical fume hood has a current certification
and is functioning correctly. Ensure an eyewash station and safety shower are accessible
and unobstructed.[6]

Assemble PPE: Gather all required PPE as specified in Table 2 and inspect it for damage.

. Handling and Experimental Procedure

Don PPE: Put on all required PPE before entering the designated handling area.

Area Designation: Conduct all weighing and manipulation of the chemical within a
designated area, exclusively inside a chemical fume hood to prevent inhalation of dust.[1][2]

Avoid Contamination: Do not eat, drink, or smoke in the laboratory area where the chemical
is being used.[1][5][6] Wash hands thoroughly after handling, even if gloves were worn.

Container Handling: Keep containers tightly closed when not in use and store in a dry, well-
ventilated, and locked area.[1]

[ll. Spill and Emergency Response

In Case of a Spill:
o Evacuate non-essential personnel from the area.[1]
o Wearing full PPE, prevent the spill from entering drains or waterways.[1][4][10]

o For solid spills, carefully sweep up the material, moistening first to prevent dusting if
appropriate, and place it into a sealed, labeled container for hazardous waste disposal.[1]

In Case of Exposure:

o Inhalation: Immediately move the affected person to fresh air. Seek medical attention.[1]
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o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[6] Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[6] Seek immediate medical attention.

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][6]

IV. Decontamination and Disposal

» Waste Disposal: All waste, including excess chemical and contaminated materials (e.g.,
gloves, wipes, pipette tips), must be collected in a clearly labeled, sealed container.[6]
Dispose of contents and the container at an approved hazardous waste disposal facility,
following all local, regional, and national regulations.[1][3][6]

e Environmental Precaution: This chemical is very toxic to aquatic life.[6] Do not allow it to
enter drains, soil, or any water source.[1][10]

o Equipment Decontamination: Thoroughly decontaminate all surfaces and equipment after
use.

o PPE Removal: Remove PPE in a manner that avoids self-contamination. Dispose of single-
use items as hazardous waste.

Visualized Experimental Workflow

The following diagram illustrates the mandatory workflow for handling 2,3,5-Triglycidyl-4-
aminophenol.
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Weigh and Prepare Chemical

Perform Experimental Procedure

Spill or Exposure Occurs
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Y

Follow Emergency Procedures
(First Aid / Spill Cleanup)

Decontaminate Workspace & Equipment
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Y
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\
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Y
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Y
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Click to download full resolution via product page

Caption: Workflow for safe handling of 2,3,5-Triglycidyl-4-aminophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,3,5-
Triglycidyl-4-aminophenol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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